(S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid

• CAS: 159999-80-1

Protocols & Analytical Methods

Solution-Phase Synthesis of Dipeptide Boc-L-Alanyl-L-Alanine Benzyl Ester: An Application Note and Protocol

Abstract

This technical guide provides a comprehensive, in-depth protocol for the solution-phase synthesis of the dipeptide, Boc-L-Alanyl-L-Alanine Benzyl Ester. Intended for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of steps. It delves into the strategic rationale behind the selection of protecting groups and coupling agents, offering a robust, self-validating methodology grounded in established chemical principles. Detailed experimental procedures, data presentation, and characterization techniques are provided to ensure reproducible and high-purity synthesis.

Introduction: The Strategic Value of Solution-Phase Peptide Synthesis

Peptide synthesis is a cornerstone of modern chemical biology and drug discovery.[1][2] While solid-phase peptide synthesis (SPPS) offers advantages in automation and speed for long peptides, solution-phase peptide synthesis (SPPS) remains a highly valuable and scalable method, particularly for the production of shorter peptides and peptide fragments.[3][4] Its key advantages lie in the ability to purify and characterize intermediates at each step, leading to a highly pure final product, and its superior scalability for large-scale industrial production.[4][5]

This application note focuses on the synthesis of a specific dipeptide, Boc-L-Alanyl-L-Alanine benzyl ester, a common building block in the construction of more complex peptide structures. The synthesis strategy employs the tert-butyloxycarbonyl (Boc) group for N-terminal protection and a benzyl ester for C-terminal protection, a classic and effective combination in peptide chemistry.[6]

The Chemistry of Protection: A Deliberate Strategy

The success of peptide synthesis hinges on the strategic use of protecting groups to prevent unwanted side reactions.[2][7] In this synthesis, we employ a well-established orthogonal protection strategy.

• N-Terminal Protection: The Boc Group: The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group.[8] Its role is to temporarily block the reactive α-amino group of the first amino acid (L-Alanine), preventing self-polymerization and ensuring that the peptide bond forms only with the desired second amino acid.[][10] The Boc group is stable under the basic and nucleophilic conditions of the coupling reaction but can be readily removed with mild acids like trifluoroacetic acid (TFA).[8]

• C-Terminal Protection: The Benzyl Ester: The benzyl ester protects the carboxylic acid of the second amino acid (L-Alanine).[11][12] This prevents the carboxyl group from reacting with the activated carboxyl group of the first amino acid. The benzyl ester is stable to the acidic conditions used to remove the Boc group and can be cleaved under different conditions, typically through catalytic hydrogenation, demonstrating the principle of orthogonality.[12][13]

The Heart of the Reaction: Peptide Bond Formation

The formation of the amide bond between the two amino acids is the critical step. This is achieved by activating the carboxylic acid of the N-protected amino acid, Boc-L-Alanine, to make it more susceptible to nucleophilic attack by the amino group of the C-protected amino acid, L-Alanine benzyl ester.

The Role of Coupling Reagents: DCC and HOBt/HONSu

Dicyclohexylcarbodiimide (DCC) is a widely used and effective coupling reagent.[14][15] It reacts with the carboxylic acid of Boc-L-Alanine to form a highly reactive O-acylisourea intermediate.[16] However, this intermediate can be prone to racemization and other side reactions.

To mitigate these issues, an additive such as 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (HONSu) is employed.[14][15] These additives react with the O-acylisourea intermediate to form a more stable and less reactive active ester (HOBt-ester or HONSu-ester).[6][17] This active ester then reacts cleanly with the amino group of the L-Alanine benzyl ester to form the desired peptide bond with minimal risk of racemization.[15] The byproduct of the DCC reaction, dicyclohexylurea (DCU), is largely insoluble in many organic solvents and can be easily removed by filtration.[15]

Experimental Protocol: A Step-by-Step Guide

This protocol provides a detailed methodology for the synthesis of Boc-L-Alanyl-L-Alanine benzyl ester.

Materials and Reagents

Reagent	Formula	Molecular Weight ( g/mol )	Quantity
Boc-L-Alanine	C8H15NO4	189.21	1.0 eq
L-Alanine benzyl ester p-tosylate	C17H21NO5S	351.42	1.0 eq
Dicyclohexylcarbodiimide (DCC)	C13H22N2	206.33	1.1 eq
N-Hydroxysuccinimide (HONSu)	C4H5NO3	115.09	1.05 eq
Triethylamine (TEA)	C6H15N	101.19	1.0 eq
Dichloromethane (DCM), anhydrous	CH2Cl2	84.93	As needed
Ethyl Acetate (EtOAc)	C4H8O2	88.11	As needed
1 M Hydrochloric Acid (HCl)	HCl	36.46	As needed
Saturated Sodium Bicarbonate (NaHCO3)	NaHCO3	84.01	As needed
Brine (Saturated NaCl solution)	NaCl	58.44	As needed
Anhydrous Sodium Sulfate (Na2SO4)	Na2SO4	142.04	As needed
Silica Gel (for column chromatography)	SiO2	60.08	As needed

Synthesis Workflow Diagram

Caption: Workflow for the solution-phase synthesis of Boc-L-Alanyl-L-Alanine Benzyl Ester.

Step-by-Step Procedure

Step 1: Activation of Boc-L-Alanine [17]

• In a clean, dry round-bottom flask, dissolve Boc-L-Alanine (1.0 eq) and N-Hydroxysuccinimide (1.05 eq) in anhydrous dichloromethane (DCM).

• Cool the flask to 0 °C in an ice bath with stirring.

• In a separate beaker, dissolve dicyclohexylcarbodiimide (DCC) (1.1 eq) in a minimal amount of anhydrous DCM.

• Add the DCC solution dropwise to the cooled Boc-L-Alanine solution. A white precipitate of dicyclohexylurea (DCU) will begin to form.[6]

• Stir the reaction mixture at 0 °C for 2-4 hours, then allow it to warm to room temperature and stir for an additional 12-16 hours.

Step 2: Preparation of the Free Amine

• In a separate flask, dissolve L-Alanine benzyl ester p-tosylate (1.0 eq) in DCM.

• Add triethylamine (TEA) (1.0 eq) dropwise to neutralize the p-toluenesulfonic acid salt and generate the free amine.

• Stir the solution at room temperature for 20-30 minutes.

Step 3: The Coupling Reaction [17]

• Filter the reaction mixture from Step 1 through a sintered glass funnel to remove the precipitated DCU.

• Add the filtered solution containing the activated Boc-L-Ala-ONSu to the free amine solution from Step 2.

• Stir the combined reaction mixture at room temperature for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

Step 4: Work-up and Purification [17][18]

• Once the reaction is complete (as indicated by TLC), cool the reaction mixture to 0 °C to precipitate any further DCU and filter again.

• Transfer the filtrate to a separatory funnel and wash successively with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude dipeptide by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure Boc-L-Alanyl-L-Alanine benzyl ester.

Characterization of the Final Product

The identity and purity of the synthesized Boc-L-Alanyl-L-Alanine benzyl ester should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are essential for structural confirmation.[19]

  • ¹H NMR: Expect to see characteristic peaks for the Boc group (a singlet around 1.4 ppm), the benzyl group (multiplets in the aromatic region, ~7.3 ppm, and a singlet for the CH₂ around 5.1 ppm), the α-protons of the alanine residues, and the methyl groups of the alanine residues.[20]

  • ¹³C NMR: Will show distinct signals for the carbonyls of the peptide bond and the ester, the quaternary carbon of the Boc group, and the various carbons of the alanine and benzyl moieties.[19]

• Mass Spectrometry (MS): To confirm the molecular weight of the product. Electrospray ionization (ESI) is a common method for this analysis.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify key functional groups. Look for characteristic stretches for the N-H bond (amide), C=O bonds (urethane, amide, and ester), and C-O bonds.

Troubleshooting and Key Considerations

Potential Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete activation or coupling.	Ensure all reagents are anhydrous. Allow sufficient time for activation and coupling. Monitor reaction progress by TLC.
Presence of DCU in the final product	Inefficient filtration.	Cool the reaction mixture thoroughly before filtration. Wash the filtered product with a solvent in which DCU has low solubility.
Racemization	Suboptimal reaction conditions.	Maintain low temperatures during the activation step. The use of HOBt or HONSu significantly minimizes this risk.
Difficulty in purification	Impurities with similar polarity to the product.	Optimize the solvent system for column chromatography. Consider recrystallization as an alternative purification method.

Conclusion

This application note has provided a detailed and scientifically grounded protocol for the solution-phase synthesis of Boc-L-Alanyl-L-Alanine benzyl ester. By understanding the rationale behind each step, from the choice of protecting groups to the mechanism of the coupling reaction, researchers can confidently and reproducibly synthesize this valuable dipeptide building block. The provided methodology, coupled with rigorous characterization, ensures the production of a high-purity product suitable for further applications in peptide and medicinal chemistry.

References

• Nordsci. (2025, October 3). Solid-Phase vs. Solution-Phase Peptide Synthesis: Pros and Cons.
• Wikipedia. (n.d.). Peptide synthesis.
• SBS Genetech. (2022, October 6). Mastering Protecting Groups in Peptide Synthesis.
• Neuland Labs. (2013, November 3). Peptide Synthesis: Solution Phase, Solid Phase or Hybrid?.
• BOC Sciences. (n.d.). Protected Peptides: Essential Building Blocks for Research.
• Benchchem. (n.d.). An In-depth Technical Guide to Protecting Groups in Peptide Synthesis.
• Biosynth. (n.d.). Protecting Groups in Peptide Synthesis.
• Benchchem. (n.d.). Application Notes and Protocols for the Incorporation of BOC-L-Alanine Benzyl Ester into Complex Peptides.
• Creative Peptides. (n.d.). Liquid Phase vs. Solid Phase Peptide Synthesis: Pros and Cons.
• Benchchem. (n.d.). Application Notes and Protocols: Step-by-Step Guide to Peptide Bond Formation with BOC-L-Alanine Benzyl Ester.
• Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis.
• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group.
• MDPI. (n.d.). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions.
• Benchchem. (n.d.). Application Notes and Protocols for Liquid-Phase Peptide Synthesis using BOC-L-Alanine Benzyl Ester.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Chemistry LibreTexts. (2023, January 22). Conversion of Carboxylic acids to amides using DCC as an activating agent.
• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• Organic Chemistry Portal. (n.d.). Benzyl Esters.
• Scholars Research Library. (n.d.). Der Pharma Chemica.

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• 20. derpharmachemica.com [derpharmachemica.com]

Application Note: Enhancing Peptide Therapeutics Through N-Methylation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Peptide-based therapeutics offer high specificity and potency but are frequently hindered by poor pharmacokinetic profiles, including rapid enzymatic degradation and low cell permeability.[1][2] N-methylation, the strategic substitution of an amide proton with a methyl group on the peptide backbone, presents a powerful chemical tool to overcome these limitations.[1][3][4] This modification enhances proteolytic stability, modulates conformation, and improves membrane permeability, thereby increasing the therapeutic potential of peptide drug candidates.[1][3][5] This guide provides a comprehensive overview of the rationale behind N-methylation, detailed protocols for the synthesis and incorporation of N-methylated amino acids, and methods for validating the resulting improvements in drug-like properties.

The Mechanistic Advantage of N-Methylation

The introduction of a methyl group to a backbone amide nitrogen induces profound changes in the physicochemical properties of a peptide.[3][4]

• Enhanced Proteolytic Stability: One of the most significant benefits of N-methylation is the dramatic increase in resistance to enzymatic degradation.[1][3] Proteases recognize and bind to the peptide backbone through hydrogen bonding; replacing the amide proton with a methyl group disrupts this key interaction, effectively "shielding" the adjacent peptide bond from cleavage.[3] This steric hindrance extends the in-vivo half-life of the therapeutic peptide.[3][4]

• Improved Membrane Permeability: N-methylation increases the lipophilicity of a peptide and reduces its hydrogen bond donor capacity.[3][6] This lowers the desolvation penalty required for the peptide to transition from an aqueous environment into the lipid bilayer of a cell membrane, which can lead to improved cell permeability and oral bioavailability.[1][3][7]

• Conformational Control: The steric bulk of the N-methyl group restricts rotation around the peptide backbone, reducing the available conformational space.[3][4][6] This "conformational constraint" can lock a peptide into its bioactive conformation, potentially increasing receptor affinity and selectivity.[3][4] It can also favor a cis amide bond conformation, which is typically unfavorable in unmodified peptides but can be crucial for specific biological activities.[3]

Caption: Mechanism of improved proteolytic resistance via N-methylation.

Synthesis and Incorporation of N-Methylated Amino Acids

The successful synthesis of N-methylated peptides relies on two key stages: the preparation of the Fmoc-N-methyl-amino acid monomer and its subsequent incorporation into the peptide sequence via Solid-Phase Peptide Synthesis (SPPS).

Synthesis of Fmoc-N-Methyl-Amino Acid Monomers

While a variety of N-methylated amino acids are commercially available, custom synthesis may be required. A common and efficient method is the reductive opening of an intermediate 5-oxazolidinone, which can be prepared from the corresponding Fmoc-amino acid.[8] This approach offers high yields and produces monomers pure enough for direct use in SPPS.[8] Alternative methods, such as the Biron-Kessler method, involve protecting the α-amino group with 2-nitrobenzenesulfonyl (o-NBS) to facilitate methylation.[9]

Protocol: Solid-Phase Peptide Synthesis (SPPS) with N-Methylated Residues

The steric hindrance of N-methylated amino acids makes peptide bond formation more challenging than with standard amino acids.[10][11] This necessitates the use of more potent coupling reagents and potentially longer reaction times or double coupling strategies.[10][11]

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS).

Materials:

• Rink Amide Resin

• Fmoc-protected amino acids and Fmoc-N-methyl-amino acids

• Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Base: N,N-Diisopropylethylamine (DIEA)

• Solvents: N,N-Dimethylformamide (DMF), Dichloromethane (DCM)

• Deprotection Solution: 20% Piperidine in DMF

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Water, 2.5% Triisopropylsilane (TIPS)

Protocol Steps:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a peptide synthesis vessel.

• Fmoc Deprotection: Drain the DMF, add the deprotection solution, and agitate for 5 minutes. Repeat this step once.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all piperidine.

• Amino Acid Coupling (Standard):

  • In a separate vial, pre-activate the standard Fmoc-amino acid (4 eq.) with HATU (3.9 eq.) and DIEA (8 eq.) in DMF for 5 minutes.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

• Amino Acid Coupling (N-Methylated):

  • Rationale: The coupling onto an N-methylated residue or the coupling of an N-methylated residue itself is sterically hindered.[10] HATU is a highly effective coupling reagent for these challenging steps due to the formation of a highly reactive OAt-ester.[12] A higher excess of reagents and base is recommended.[10]

  • In a separate vial, pre-activate the Fmoc-N-methyl-amino acid (4 eq.) with HATU (4 eq.) and DIEA (8 eq.) in DMF for 5 minutes.[10]

  • Add the solution to the resin and agitate for 2-4 hours. A second coupling may be necessary for difficult sequences.[10]

• Coupling Completion Check: Perform a colorimetric test (e.g., Bromophenol Blue test) to confirm the absence of free amines.[10] If the test is positive (blue/green), repeat the coupling step.

• Washing: Wash the resin thoroughly with DMF (3 times) and DCM (3 times).

• Repeat Synthesis Cycle: Repeat steps 2-7 for each amino acid in the sequence.

• Final Cleavage and Deprotection: After the final Fmoc deprotection and washing, dry the resin. Add the cleavage cocktail and agitate for 2-3 hours at room temperature.[13]

• Peptide Precipitation & Purification: Precipitate the crude peptide in cold diethyl ether. Purify the peptide using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

• Characterization: Confirm the identity and purity of the final peptide using Liquid Chromatography-Mass Spectrometry (LC-MS).[14]

Analytical Characterization

Thorough characterization is essential to confirm the successful synthesis and purity of the N-methylated peptide.

Technique	Purpose	Expected Observations & Key Considerations
RP-HPLC	Purity Assessment & Purification	N-methylated peptides often show peak broadening or two distinct peaks due to the slow interconversion of cis/trans amide bond isomers.[14][15] Analysis at elevated temperatures (40-60°C) can help merge these peaks into a single, sharper one.[15]
LC-MS	Identity Confirmation	The molecular weight will increase by 14.02 Da for each N-methylation (+CH₂) compared to the unmodified analogue. This is the primary confirmation of successful incorporation.[15]
Tandem MS (MS/MS)	Sequence Verification	Fragmentation analysis will confirm the exact location of the N-methylated residue within the peptide sequence.
Chiral HPLC	Diastereomeric Purity	Assesses potential racemization during the synthesis of the N-methylated monomer or its coupling.[15] Requires a chiral stationary phase column.[15]

Validating Improved Drug Properties

Once synthesized and characterized, the N-methylated peptide must be tested to validate its enhanced properties compared to its unmodified counterpart.

Protocol: Proteolytic Stability Assay

This assay measures the peptide's resistance to degradation by proteases found in serum or plasma.[16]

Materials:

• N-methylated peptide and unmodified control peptide stock solutions (1 mg/mL).

• Human or animal serum/plasma.

• Incubation Buffer (e.g., Phosphate Buffered Saline, PBS, pH 7.4).

• Quenching Solution (e.g., Acetonitrile with 1% TFA).

• LC-MS system for analysis.

Protocol Steps:

• Preparation: Thaw serum/plasma on ice. Centrifuge at 10,000 x g for 10 minutes at 4°C to remove lipids and precipitates.[16]

• Reaction Setup: In microcentrifuge tubes, pre-warm the required volume of serum/plasma to 37°C.

• Initiate Reaction: Add the test peptide (methylated or control) to the serum to a final concentration (e.g., 100 µg/mL).[16] This is the t=0 time point. Immediately take the first sample.

• Time-Course Sampling: Incubate the mixture at 37°C. At designated time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the reaction mixture.

• Quench Reaction: Immediately mix the aliquot with an equal volume of ice-cold Quenching Solution to precipitate proteins and stop enzymatic activity.[16]

• Sample Clarification: Centrifuge the quenched samples at >14,000 x g for 15 minutes at 4°C.[16]

• Analysis: Analyze the supernatant by LC-MS to quantify the percentage of intact peptide remaining at each time point.[16]

• Data Analysis: Plot the percentage of intact peptide remaining versus time and calculate the half-life (t½) for both the methylated and control peptides.[16] A significant increase in t½ for the N-methylated version confirms enhanced stability.

Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

The PAMPA model is a high-throughput, cell-free assay used to predict passive membrane permeability.[17][18]

Materials:

• PAMPA plate system (a donor plate with a microfilter and an acceptor plate).

• Artificial membrane solution (e.g., lecithin in dodecane).[19]

• Test peptides (methylated and control) dissolved in a suitable buffer (e.g., PBS with 5% DMSO).

• Acceptor buffer.

• UV/Vis plate reader or LC-MS for quantification.

Protocol Steps:

• Membrane Coating: Carefully coat the filter of each well in the donor plate with the artificial membrane solution (e.g., 5 µL) and allow the solvent to evaporate.[19]

• Prepare Acceptor Plate: Fill the wells of the acceptor plate with the acceptor buffer.[17]

• Prepare Donor Plate: Add the test peptide solutions to the wells of the coated donor plate.[17]

• Assemble and Incubate: Place the donor plate onto the acceptor plate, creating a "sandwich".[17] Incubate at room temperature for a set period (e.g., 5-18 hours) with gentle shaking.[17][20]

• Quantification: After incubation, separate the plates. Measure the concentration of the peptide in both the donor and acceptor wells using a suitable analytical method (e.g., UV absorbance or LC-MS).[17]

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for each peptide. An increased Papp value for the N-methylated peptide suggests enhanced passive permeability.

Conclusion

The incorporation of N-methylated amino acids is a validated and powerful strategy in medicinal chemistry for improving the drug-like properties of peptide therapeutics.[3][5] By providing steric protection against proteolysis and modulating conformation to enhance permeability and receptor binding, N-methylation directly addresses the primary liabilities of peptide drugs.[1][3][4] The protocols outlined in this guide provide a framework for the successful synthesis, characterization, and evaluation of N-methylated peptides, enabling researchers to rationally design and develop next-generation therapeutics with superior pharmacokinetic and pharmacodynamic profiles.

References

• Hansen, M. B., van der Veken, P., & Christensen, C. A. (2010). An Improved Synthesis of Fmoc-N-methyl-α-amino Acids. The Journal of Organic Chemistry. Available at: [Link]

• Biron, E., & Kessler, H. (2023). Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. National Institutes of Health. Available at: [Link]

• Biron, E., et al. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry. Available at: [Link]

• AAPPTec. (n.d.). Solid Phase Peptide Synthesis With N-Methyl Amino Acids. AAPPTec. Available at: [Link]

• Creative Biolabs. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Creative Biolabs. Available at: [Link]

• Di Gioia, M. L., et al. (2009). A preparation of N-Fmoc-N-methyl-α-amino acids and N-nosyl-N-methyl-α-amino acids. ResearchGate. Available at: [Link]

• Di Gioia, M. L., et al. (2009). A preparation of N-Fmoc-N-methyl-alpha-amino acids and N-nosyl-N-methyl-alpha-amino acids. PubMed. Available at: [Link]

• Teye, J., et al. (2019). The effect of N-methylation of amino acids (Ac-X-OMe) on solubility and conformation: a DFT study. Semantic Scholar. Available at: [Link]

• Unnamed Author. (n.d.). The Role of N-Methylated Amino Acids in Drug Discovery. . Available at: [Link]

• LifeTein. (2025). Should My Peptide Be Methylated? LifeTein. Available at: [Link]

• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Creative Bioarray. Available at: [Link]

• Chatterjee, J., Gilon, C., & Kessler, H. (2008). N-methylation of peptides: a new perspective in medicinal chemistry. Accounts of Chemical Research. Available at: [Link]

• Siano, L., et al. (2025). N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability. PubMed. Available at: [Link]

• Leggio, A., & Liguori, A. (2017). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Mini-Reviews in Organic Chemistry. Available at: [Link]

• Lokey, R. S., & Arora, P. S. (2016). Getting in Shape: Controlling Peptide Bioactivity and Bioavailability Using Conformational Constraints. PMC. Available at: [Link]

• Schneider, P., et al. (2023). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. PubMed Central. Available at: [Link]

• Evotec. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA). Evotec. Available at: [Link]

• BioAssay Systems. (n.d.). Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096). BioAssay Systems. Available at: [Link]

• Technology Networks. (n.d.). pampa-permeability-assay.pdf. Available at: [Link]

• Schneider, P., et al. (2021). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. Available at: [Link]

• Teixidó, M., et al. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. ResearchGate. Available at: [Link]

• Biron, E., & Kessler, H. (2012). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. Springer Nature Experiments. Available at: [Link]

• Vrettos, E. I., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances. Available at: [Link]

• ReactionFlash. (n.d.). Amine to Amide Mechanism - HATU. Common Organic Chemistry. Available at: [Link]

• DeForest, C. A., et al. (2024). Quantifying and Controlling the Proteolytic Degradation of Cell Adhesion Peptides. ACS Biomaterials Science & Engineering. Available at: [Link]

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Technical Notes & Optimization

Choosing the best coupling reagent for N-benzyl-L-alanine

Technical Support Center: Coupling N-benzyl-L-alanine

Welcome to the technical support guide for peptide synthesis. This document provides targeted troubleshooting advice and answers to frequently asked questions concerning the coupling of N-benzyl-L-alanine, a sterically hindered N-substituted amino acid. The guidance herein is curated for researchers, chemists, and drug development professionals aiming to optimize peptide synthesis protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when coupling N-benzyl-L-alanine?

The main difficulty in coupling N-benzyl-L-alanine arises from steric hindrance. The bulky benzyl group on the nitrogen atom significantly slows down the kinetics of amide bond formation by impeding the approach of the incoming activated carboxyl group. This reduced nucleophilicity of the secondary amine often leads to incomplete reactions, requiring more potent coupling reagents and potentially longer reaction times or higher temperatures to achieve satisfactory yields.[1]

Q2: Which class of coupling reagents is generally recommended for N-benzyl-L-alanine and why?

For sterically demanding couplings involving N-substituted amino acids, aminium/uronium salt-based reagents are strongly recommended.[1] Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) are particularly effective.[2][3][4][5]

The superiority of HATU stems from its mechanism of action. It activates the carboxylic acid to form a highly reactive OAt-active ester.[3] The key is the 1-hydroxy-7-azabenzotriazole (HOAt) moiety, whose pyridine nitrogen provides anchimeric assistance, accelerating the coupling reaction and making it more effective at overcoming steric barriers compared to reagents like HBTU, which forms a less reactive OBt-ester.[3][4][6]

Q3: What is the role of additives like HOBt or OxymaPure, and are they necessary with HATU?

Additives are crucial for suppressing racemization and improving reaction efficiency, especially when using carbodiimides like DCC or EDC.[7][8] They work by converting the highly reactive but unstable O-acylisourea intermediate into a more stable, yet still highly reactive, active ester (e.g., OBt or Oxyma ester), which minimizes side reactions like N-acylurea formation and racemization via the oxazolone pathway.[9][10][11]

When using HATU, an external additive like HOBt or HOAt is not necessary because the reagent itself is the salt of HOAt.[5] However, for carbodiimide-based couplings, OxymaPure (Ethyl 2-cyano-2-(hydroxyimino)acetate) is now widely considered superior to HOBt. It offers comparable or even better racemization suppression and coupling efficiency, with the significant advantage of being non-explosive, making it an inherently safer laboratory reagent.[7][10][12]

Q4: How can I minimize racemization during the coupling of the preceding amino acid to N-benzyl-L-alanine?

Racemization is a critical concern in peptide synthesis, occurring when the chiral integrity of the activated amino acid is lost.[13][14] Several factors influence this side reaction:

• Choice of Base: The basicity and steric hindrance of the organic base used are critical.[13] Highly basic, non-hindered bases can more easily abstract the α-proton of the activated amino acid. For sensitive couplings, a weaker or more sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-collidine is preferable to N,N-diisopropylethylamine (DIPEA).[13][15]

• Coupling Reagent: Modern uronium/aminium or phosphonium reagents are designed to minimize racemization. HATU, for example, is known for its rapid reaction kinetics, which helps to reduce the lifetime of the reactive intermediate, thereby lowering the risk of epimerization.[3][16]

• Temperature: Keep reaction temperatures low (e.g., starting at 0 °C) during the activation and initial coupling phase to slow down the rate of racemization.[1]

Q5: Are there any specific reagents I should avoid when coupling N-benzyl-L-alanine?

While many reagents can work with adjusted conditions, it is generally advisable to avoid relying solely on carbodiimides like DCC or EDC without an additive for this type of hindered coupling. The risk of side reactions, such as the formation of inactive N-acylurea, is higher, and the coupling efficiency is often poor.[10][17] Simpler phosphonium reagents may also require longer reaction times compared to the more potent HATU or its analogues.[1]

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Coupling Yield	1. Insufficient Reagent Potency: The chosen reagent (e.g., EDC/HOBt) may not be powerful enough to overcome the steric hindrance of the N-benzyl group.[1] 2. Incomplete Reaction: Reaction time or temperature may be insufficient for this slow coupling. 3. Poor Reagent Quality: Reagents or solvents may be wet or degraded.	1. Switch to a more potent reagent. HATU is the reagent of choice for such difficult couplings.[2][4][5] COMU is also an excellent, safe, and highly efficient alternative.[9][18] 2. Increase reaction time (e.g., from 2 hours to 4-12 hours) and/or slightly increase the temperature (e.g., to room temperature or 35-40°C), while monitoring for racemization. 3. Ensure all reagents and solvents are anhydrous. Use freshly opened, high-purity solvents.
Racemization Detected	1. Excessive Base: The base (especially DIPEA) may be too strong or used in too great an excess, promoting α-proton abstraction.[19] 2. Prolonged Activation: The activated carboxylic acid is left for too long before the amine component is added, increasing the window for racemization.[19]	1. Change the base. Switch from DIPEA to a weaker base like NMM or a more hindered base like 2,4,6-collidine.[13] Use the minimum stoichiometry required (typically 2 equivalents). 2. Minimize pre-activation time. Add the activated amino acid solution to the amine component immediately after it is prepared.[19]
Guanidinylation Side Product	1. Excess Uronium Reagent: Excess HATU or HBTU can react directly with the free N-terminal amine of the peptide chain, forming an irreversible guanidinium cap that terminates the synthesis.[20][21][22]	1. Avoid excess coupling reagent. Use a stoichiometric amount (or a very slight excess, e.g., 1.05 eq) of the uronium reagent relative to the carboxylic acid.[18][20] 2. Use a phosphonium-based reagent like PyBOP or PyAOP if guanidinylation is a persistent issue, as they do not have this side reaction pathway.[6][23]

Data & Protocols

Comparative Analysis of Recommended Coupling Reagents

The table below summarizes the key features of coupling reagents suitable for hindered amino acids like N-benzyl-L-alanine.

Reagent	Class	Potency / Speed	Racemization Risk	Key Advantages & Considerations
HATU	Aminium/Uronium	Very High	Low	Superior efficiency for hindered couplings due to HOAt moiety.[2][3][4] Risk of guanidinylation if used in large excess.[20][21]
HBTU	Aminium/Uronium	High	Low-Moderate	Effective, but generally less potent and slower than HATU for sterically demanding couplings.[2][4]
COMU	Aminium/Uronium	Very High	Very Low	Based on OxymaPure, offering high reactivity comparable to HATU but with an improved safety profile (non-explosive).[9][18]
PyBOP	Phosphonium	High	Low	Does not cause guanidinylation side reactions.[23] By-product (HMPA from original BOP) concern is eliminated.[17]
EDC/Oxyma	Carbodiimide	Moderate-High	Low	Safer and often more effective than EDC/HOBt.[7][12] Good choice when aminium salts are not desired. The urea byproduct is water-soluble.[17]

Experimental Protocol: HATU-Mediated Coupling of Fmoc-AA-OH to N-benzyl-L-alanine-Resin

This protocol describes a standard procedure for coupling a fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid to a resin-bound peptide whose N-terminus is N-benzyl-L-alanine.

Materials:

• Peptide-resin with free N-benzyl-L-alanine N-terminus (1.0 eq)

• Fmoc-protected amino acid (3.0 eq)

• HATU (2.9 eq)

• N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM) (6.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes. If the preceding Fmoc group was just removed, wash the resin thoroughly with DMF (3-5 times) to remove all residual piperidine.

• Activation Solution Preparation: In a separate, dry glass vessel, dissolve the Fmoc-amino acid (3.0 eq) and HATU (2.9 eq) in anhydrous DMF.

• Activation: Add the base (DIPEA or NMM, 6.0 eq) to the activation solution. Allow the mixture to pre-activate for 1-2 minutes at room temperature. The solution may change color.

• Coupling Reaction: Immediately add the activated amino acid solution to the vessel containing the swelled and washed resin.

• Agitation: Agitate the reaction mixture at room temperature using a shaker or nitrogen bubbling for 2-4 hours. For a particularly difficult coupling, this time can be extended.

• Monitoring: Perform a Kaiser test on a small sample of beads. A negative result (yellow/colorless beads) indicates the reaction is complete. If the test is positive (blue beads), extend the reaction time or consider a second coupling (double coupling).

• Washing: Once the reaction is complete, drain the reaction vessel and wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts. The resin is now ready for the next deprotection step.

Visualizations

Mechanism of HATU-Mediated Amide Bond Formation

Caption: General mechanism of amide bond formation using HATU.

Troubleshooting Workflow for Low Coupling Yield

Caption: A logical workflow for troubleshooting low peptide coupling yields.

References

• BenchChem. (n.d.). HATU vs. HBTU for the Coupling of Sterically Hindered Fmoc-Aib-OH.
• BenchChem. (n.d.). OxymaPure vs. HOBt Hydrate: A Data-Driven Comparison of Peptide Coupling Additives.
• BenchChem. (n.d.). Application Notes and Protocols for Utilizing HATU in the Synthesis of Difficult Peptide Sequences.
• Subiros-Funosas, R., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega.
• BenchChem. (n.d.). A Comparative Guide to the Coupling Efficiency of HBTU and HATU for Boc-L-Ile-OH.
• Luxembourg Bio Technologies Ltd. (n.d.). OxymaPure® – Industry Standard Coupling Enhancer And Racemization Suppressant.
• Subiros-Funosas, R., et al. (2022). Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives. ACS Omega, published by NIH.
• Vrettos, E. I., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances.
• Merck Millipore. (n.d.). Novabiochem® Coupling reagents.
• AAPPTEC. (n.d.). A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis.
• UCI Department of Chemistry. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory.
• Merck Millipore. (n.d.). Product Focus: Reagents for peptide synthesis Novabiochem®.
• Aapptec Peptides. (n.d.). Coupling Reagents.
• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• Wikipedia. (n.d.). Peptide synthesis.
• BenchChem. (n.d.). Application Notes and Protocols for the Coupling of BOC-L-Alanine Benzyl Ester with N-Methyl-L-Alanine.
• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron. Referenced in a study on Guanidinium Unmasked.
• Gübitz, G., & Schmid, M. G. (2001). Racemization of amino acids in solid-phase peptide synthesis investigated by capillary electrophoresis. PubMed.
• Sivananda, K. N., et al. (2011). APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE. ResearchGate.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• Miranda, L. P., & Kent, S. B. (2000). Accelerated chemical synthesis of peptides and small proteins. PNAS.
• BenchChem. (n.d.). Technical Support Center: Preventing Racemization of BOC-L-Alanine Benzyl Ester.
• BenchChem. (n.d.). Technical Support Center: BOC-L-Alanine Benzyl Ester in Peptide Synthesis.

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Safety & Regulatory Compliance

Definitive Guide to the Proper Disposal of (S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic Acid

As a Senior Application Scientist, my objective extends beyond the point of sale; it is to ensure you can utilize our products safely and effectively throughout their entire lifecycle, including their disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of (S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid, a common Boc-protected amino acid derivative used in peptide synthesis and drug development. Adherence to these procedures is critical for ensuring laboratory safety, regulatory compliance, and environmental stewardship.

This document is designed to supplement, not replace, the mandatory Safety Data Sheet (SDS) provided by the manufacturer and your institution's specific waste management protocols.

Hazard Identification and Essential Risk Assessment

(S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid, like many of its chemical class, is generally considered a stable compound. However, a thorough risk assessment is the foundation of safe disposal.

Primary Hazards: Based on data from structurally similar Boc-protected amino acids, the primary hazards are often related to irritation.[1][2][3]

• Skin Irritation (H315): May cause redness and discomfort upon direct contact.

• Eye Irritation (H319): Can cause serious eye irritation.

• Respiratory Irritation (H335): Inhalation of the dust may irritate the respiratory tract.

Causality Behind Precaution: The tert-butoxycarbonyl (Boc) protecting group and the benzyl group contribute to the molecule's organic nature. While not acutely toxic, fine powders of organic compounds can become airborne easily, posing an inhalation risk.[4][5] Direct contact with skin and eyes can lead to irritation due to the chemical's properties. Therefore, the core principle of disposal handling is the strict avoidance of direct contact and aerosol generation.

Regulatory Framework: Navigating Compliance

The disposal of laboratory chemicals in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA).[6][7]

• EPA (RCRA): Regulates hazardous waste from "cradle-to-grave."[8] It establishes classifications for hazardous waste and sets standards for how it is stored, transported, and ultimately disposed of.[9]

• OSHA: Ensures worker safety through standards like the Hazard Communication Standard (29 CFR 1910.1200) and regulations for hazardous chemicals in laboratories (29 CFR 1910.1450).[6][10] This includes requirements for training, labeling, and having emergency plans in place.[11][12]

Your institution's Environmental Health & Safety (EHS) office translates these federal and state regulations into actionable protocols for your specific location. The EHS office is your primary resource for disposal questions.

Personal Protective Equipment (PPE): Your First Line of Defense

Handling chemical waste requires the same, if not greater, level of precaution as handling the pure product. The following PPE is mandatory when preparing (S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid for disposal.

• Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH-approved safety goggles are essential to protect against accidental splashes or dust.[5]

• Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of degradation or puncture before use and dispose of them properly after handling the waste.[2][4]

• Body Protection: A standard laboratory coat is required. For handling larger quantities or during spill cleanup, an impervious apron may be necessary.

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhaling dust.[1]

Step-by-Step Disposal Protocol

This protocol ensures a systematic and safe approach to waste management, from the point of generation to the final hand-off to EHS personnel.

Step 1: Waste Characterization

The first step is to determine if the waste is hazardous. While the Fisher Scientific SDS for the similar compound BOC-L-Alanine does not classify it as hazardous under OSHA 2012 standards, other SDSs for similar compounds do indicate irritation hazards.[2][3][13] Given this, it is best practice to manage it as a non-acutely hazardous chemical waste. Never dispose of this chemical down the drain or in the regular trash. [14]

Step 2: Segregation and Container Selection

Proper segregation is crucial to prevent dangerous reactions.

• Action: Designate a specific waste container for (S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid and other compatible, non-halogenated solid organic waste.

• Causality: Mixing incompatible waste streams, such as acids with bases or oxidizers with organics, can lead to violent reactions, heat generation, or the release of toxic gases.[8]

• Container Choice: Use a high-density polyethylene (HDPE) or glass container with a secure, screw-top lid.[15] The container must be clean, dry, and in good condition. Do not use food-grade containers.[15] Ensure the container material is compatible with the chemical.

Step 3: Labeling the Waste Container

Proper labeling is a key EPA and OSHA requirement.[9][16]

• Action: As soon as the first particle of waste enters the container, affix a "Hazardous Waste" label provided by your EHS office.

• Label Contents: The label must include:

  • The words "Hazardous Waste".[16]

  • The full chemical name: "(S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid". Avoid abbreviations or formulas.

  • The specific hazard(s) associated with the waste (e.g., "Irritant").[16]

  • The date accumulation started (for Central Accumulation Areas).[9]

Step 4: Accumulation and Storage in a Satellite Accumulation Area (SAA)

An SAA is a designated location at or near the point of waste generation and under the control of the lab personnel.[15][17]

• Action: Store the labeled waste container in your designated SAA.

• Key SAA Rules:

  • The container must be kept securely closed except when adding waste.[15]

  • Do not accumulate more than 55 gallons of hazardous waste in your SAA.[17]

  • The SAA must be at or near the point of generation and under the control of the operator.[17]

• Causality: These rules are designed to minimize the risk of spills and exposure. Keeping containers closed prevents the release of vapors and dust, and the volume limit ensures that large quantities of waste are not stored in active research areas.

Step 5: Arranging Final Disposal

• Action: Once the waste container is full (typically 90% capacity to allow for expansion), or if you are discontinuing the project, contact your institution's EHS office to schedule a waste pickup.[7][15]

• Self-Validating System: Your EHS department is staffed by trained professionals who will ensure the waste is transported and disposed of in compliance with all federal, state, and local regulations.[11] They will handle the final steps of manifesting and transfer to a licensed treatment, storage, and disposal facility (TSDF).

Disposal Workflow: A Visual Guide

The following diagram illustrates the decision-making process for the proper disposal of (S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid.

Caption: Decision workflow for laboratory disposal of the target compound.

Summary of Disposal Parameters

Parameter	Guideline	Rationale & Reference
Disposal Route	Hazardous Waste Pickup by EHS	Prevents environmental contamination and ensures regulatory compliance. Never use sink or trash disposal.[14]
Waste Classification	Non-Acutely Hazardous Chemical Waste	Based on typical properties of Boc-protected amino acids; requires formal disposal.[13]
Container Type	Chemically compatible (HDPE, Glass) with a secure lid.	Prevents leaks, spills, and reactions between the waste and its container.[15]
SAA Volume Limit	≤ 55 gallons	EPA regulation to limit the quantity of waste stored in a laboratory area.[17]
SAA Storage Time	Container can remain for up to 1 year if not full. Must be removed within 3 days of becoming full.	Ensures timely removal of waste from the laboratory environment.[15]
Required Labeling	"Hazardous Waste", Full Chemical Name, Hazard Identification	OSHA and EPA requirement for clear communication of container contents and dangers.[9][16]

Spill & Emergency Procedures

In the event of a spill, your immediate actions are critical.

• Alert Personnel: Immediately notify colleagues in the area.

• Isolate the Area: Restrict access to the spill location.

• Assess the Spill: For a small spill of solid material, and if you are trained to do so, use a chemical spill kit.

  • Wear your full PPE.

  • Gently cover the spill with an inert absorbent material (e.g., sand or vermiculite) to avoid raising dust.[1]

  • Carefully sweep the material into a designated waste container.[4]

  • Label the container as hazardous waste and arrange for pickup.

• Seek Assistance: For large spills or if you feel unsafe, evacuate the area and contact your institution's EHS/emergency response team immediately.

References

• OSHA Chemical Storage Requirements. (n.d.). Vertex.
• OSHA Regulations and Hazardous Waste Disposal: What To Know. (2022, September 13). Clean Management.
• OSHA Rules for Hazardous Chemicals. (2025, December 16). DuraLabel Resources.
• Managing Hazardous Chemical Waste in the Lab. (n.d.). American Society for Clinical Pathology.
• OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. (2024, October 30). CDMS.
• Hazardous Waste - Standards. (n.d.). Occupational Safety and Health Administration.
• How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA.
• Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University.
• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). US EPA.
• Laboratory Waste Management: The New Regulations. (n.d.). Medical Laboratory Observer.
• BOC-L-Alanine MATERIAL SAFETY DATA SHEET. (n.d.). CDH Fine Chemical.
• (s)-2-((tert-butoxycarbonyl)amino)-3-(benzyloxycarbonylamino)propionic acid. (n.d.). Echemi.
• Safety Data Sheet. (2025, January 21). BroadPharm.
• Boc-3-(2-thienyl)-L-alanine - Safety Data Sheet. (2025, July 5). ChemicalBook.
• Laboratory Safety Guidelines for Peptide Handling. (2024, November 13). Biovera.
• SAFETY DATA SHEET. (2024, March 2). Sigma-Aldrich.
• BOC-L-Alanine Methyl Ester MATERIAL SAFETY DATA SHEET. (n.d.). CDH Fine Chemical.
• MSDS of (S)-2-((Tert-butoxycarbonyl)amino)-3,3-dicyclopropylpropanoic acid. (2025, December 30). Capot Chemical.
• (S)-2-Tert-Butoxycarbonylamino-3-naphthalen-1-yl propionic acid benzyl ester - Safety Data Sheet. (n.d.). AK Scientific, Inc.
• What is the proper disposal of dansyl-substituted amino acids?. (2020, December 21). ResearchGate.
• SAFETY DATA SHEET - BOC-L-Alanine. (2021, December 25). Fisher Scientific.
• In-Lab Disposal Methods: Waste Management Guide. (n.d.). Indiana University.
• Procedures for Disposal of Unwanted Laboratory Material (ULM). (n.d.). Brigham Young University.
• Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. (n.d.). PMC - NIH.
• Safety Data Sheet: Boc-L-Alanine. (n.d.). Carl ROTH.

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A Researcher's Guide to the Safe Handling of (S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic Acid

An Essential Primer for Laboratory Professionals in Drug Development and Scientific Research

(S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid, commonly known in the scientific community as Boc-L-phenylalanine, is a cornerstone reagent in peptide synthesis and a variety of other organic chemistry applications. While it is not classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), a cavalier approach to its handling is a risk no diligent researcher can afford.[1][2] This guide provides a detailed protocol for the safe handling, use, and disposal of this compound, ensuring the integrity of your research and, most importantly, the safety of laboratory personnel.

Understanding the Risks: A Proactive Stance on Safety

While Boc-L-phenylalanine does not meet the criteria for formal hazard classification, several safety data sheets indicate the potential for mild irritation to the skin, eyes, and respiratory tract.[3][4][5] The primary physical hazard associated with this compound is its combustible nature as a solid powder, which necessitates mindful handling to prevent dust formation and ignition.[1][6] Upon combustion, hazardous decomposition products, including oxides of carbon (CO, CO2) and nitrogen (NOx), may be released.[7]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable. The following table outlines the minimum required PPE when handling Boc-L-phenylalanine. The causality behind each recommendation is rooted in mitigating the specific risks associated with this chemical's physical and chemical properties.

Body Part	Required PPE	Rationale and Specifications
Eyes	Safety goggles with side shields	To prevent eye irritation from airborne dust particles. Must conform to EN 166 (EU) or be NIOSH (US) approved.[3][7]
Hands	Chemical-resistant gloves	To prevent skin contact and potential irritation. Gloves should be tested according to EN 374 standards.[1]
Respiratory	N95 or P1 dust mask	Recommended when handling larger quantities or if dust generation is likely, to prevent respiratory tract irritation.[6][7]
Body	Laboratory coat	To protect personal clothing from contamination.

Operational Protocol: A Step-by-Step Guide to Safe Handling

The following workflow is designed to provide a clear, procedural approach to handling Boc-L-phenylalanine, from initial preparation to experimental use. Adherence to these steps creates a self-validating system of safety.

Caption: Workflow for the safe handling of Boc-L-phenylalanine.

Detailed Procedural Steps:

• Preparation:

  • Before handling the compound, ensure you are wearing the appropriate personal protective equipment as detailed in the table above.

  • Verify that the chemical fume hood or other local exhaust ventilation is functioning correctly.

  • Assemble all necessary glassware, spatulas, and weighing containers to minimize movement and potential for spills.

• Handling:

  • Conduct all weighing and transferring of Boc-L-phenylalanine within a chemical fume hood to control potential dust.[7]

  • When transferring the solid, use techniques that minimize the creation of airborne dust.

  • Immediately after dispensing the required amount, securely close the primary container to prevent contamination and accidental release.[3][7]

• Experimental Use:

  • Perform all experimental procedures involving Boc-L-phenylalanine in a well-ventilated area, preferably within a fume hood.[7]

  • Maintain a safe distance from the reaction and avoid direct contact with the substance.[7]

Disposal Plan: Ensuring a Safe and Compliant End-of-Life

Proper disposal is a critical component of the chemical handling lifecycle. Adherence to these guidelines will ensure compliance with environmental regulations and laboratory safety protocols.

• Solid Waste:

  • Collect unused Boc-L-phenylalanine and any materials grossly contaminated with the compound (e.g., weighing paper, contaminated paper towels) in a clearly labeled, sealed container designated for chemical waste.[1][8]

  • This waste should be disposed of through a licensed professional waste disposal service in accordance with federal, state, and local environmental control regulations.[7][8]

• Liquid Waste:

  • If Boc-L-phenylalanine is dissolved in a solvent, the resulting solution should be collected in a labeled container for hazardous liquid waste.

  • Do not dispose of solutions containing this compound down the drain.[1][7]

• Contaminated PPE:

  • Disposable gloves and other contaminated PPE should be placed in a designated waste container immediately after use.

  • Non-disposable items, such as laboratory coats, should be professionally laundered if contaminated.

In Case of Accidental Exposure:

Immediate and appropriate first aid is crucial in the event of accidental exposure.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

• Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of soap and water. If irritation persists, seek medical advice.[3]

• Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3]

By integrating these safety protocols into your standard laboratory practices, you contribute to a culture of safety and ensure the responsible handling of essential chemical reagents like (S)-2-(Benzyl(tert-butoxycarbonyl)amino)propanoic acid.

References

• Safety Data Sheet: Boc-L-Phenylalanine. Carl ROTH.

• MSDS - Safety Data Sheet: Nα-Boc-4-amino-L-phenylalanine. AAPPTec, LLC.

• Boc-Phe-OH = 99.0 T 13734-34-4. Sigma-Aldrich.

• BOC-L-Phenylalanine SDS, 13734-34-4 Safety Data Sheets. ECHEMI.

• Safety Data Sheet: Boc-L-Phenylalanine. Carl ROTH.

• Boc-4-Amino-L-phenylalanine - Safety Data Sheet. ChemicalBook.

• Recommended PPE to handle chemicals. Bernardo Ecenarro.

• (R)-3-(Benzylthio)-2-((tert-butoxycarbonyl)amino)propanoic acid-SDS. MedChemExpress.

• MSDS of (S)-2-((Tert-butoxycarbonyl)amino)-3,3-dicyclopropylpropanoic acid.

• (s)-2-((tert-butoxycarbonyl)amino)-3-(benzyloxycarbonylamino)propionic acid. Echemi.

• 2-Tert-Butoxycarbonylamino-3-naphthalen-1-yl propionic acid benzyl ester. AK Scientific, Inc.

• Safety Data Sheet. CymitQuimica.

• BOC-ON. Sigma-Aldrich.

• (2S)-2-(((tert-butoxy)carbonyl)amino)-3-cyclohexylpropanoic acid. PubChem.

Sources

• 1. carlroth.com [carlroth.com]
• 2. carlroth.com [carlroth.com]
• 3. echemi.com [echemi.com]
• 4. aksci.com [aksci.com]
• 5. (2S)-2-(((tert-butoxy)carbonyl)amino)-3-cyclohexylpropanoic acid | C14H25NO4 | CID 10588189 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Boc-Phe-OH ≥99.0% (T) | Sigma-Aldrich [sigmaaldrich.com]
• 7. peptide.com [peptide.com]
• 8. capotchem.cn [capotchem.cn]